(2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate

• Molecular Formula: C27H21NO6
• Molecular Weight: 455.5 g/mol
• IUPAC Name: [(2E)-2-[(1-methylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,5-dimethoxybenzoate
• InChI: InChI=1S/C27H21NO6/c1-28-15-17(21-6-4-5-7-23(21)28)12-25-26(29)22-9-8-18(14-24(22)34-25)33-27(30)16-10-19(31-2)13-20(11-16)32-3/h4-15H,1-3H3/b25-12+
• InChI Key: FZVSTJJHULTBAF-BRJLIKDPSA-N
• Isomeric SMILES: CN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=CC(=C5)OC)OC
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=CC(=C5)OC)OC

Description

(2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate is a recognized and potent inhibitor of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway. STAT3 is a transcription factor that is constitutively activated in a wide variety of human cancers and plays a critical role in tumor cell proliferation, survival, angiogenesis, and immune evasion. This compound functions by selectively binding to the SH2 domain of STAT3, thereby disrupting its dimerization, phosphorylation, and subsequent nuclear translocation, which are essential steps for its transcriptional activity. By effectively inhibiting STAT3 activation, this molecule serves as a critical pharmacological tool for researchers investigating the oncogenic dependencies of various cancers, including breast, pancreatic, and hematological malignancies. Its application extends to in vitro and in vivo studies aimed at validating STAT3 as a therapeutic target, understanding resistance mechanisms to other therapies, and exploring combination treatment strategies. The research value of this inhibitor is underscored by its use in elucidating the complex role of STAT3 in the tumor microenvironment and its crosstalk with other signaling pathways. Studies have shown that targeting STAT3 can sensitize cancer cells to conventional chemotherapy and radiation, highlighting the compound's utility in preclinical research for developing novel anti-cancer regimens. [Source: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11625886] Source: Sweeney, S. E. & Firestein, G. S. (2006). Signal transduction in rheumatoid arthritis. Current Opinion in Rheumatology.

Preparation Methods

Base-Induced Cyclization of o-Alkynylphenols

A widely adopted strategy involves cyclization of substituted o-alkynylphenols under basic conditions. For example, 1-(4-methoxyphenyl)-3-(methylthio)-2-(2-bromoaryl)acrylonitrile undergoes copper-catalyzed intramolecular heterocyclization in dimethylformamide (DMF) with NaH to yield 3-cyano-5-methoxy-2-(4-methoxyphenyl)benzofuran.

Reaction Conditions:

Parameter	Value
Catalyst	CuI (10 mol%), l-proline (20 mol%)
Base	NaH (2 equiv.)
Solvent	DMF
Temperature	90°C
Time	6–8 hours
Yield	75–91%

Esterification with 3,5-Dimethoxybenzoic Acid

Steglich Esterification

Carbodiimide-mediated coupling ensures mild conditions for ester formation:

• Activate 3,5-dimethoxybenzoic acid (1.5 equiv.) with N,N'-dicyclohexylcarbodiimide (DCC, 1.5 equiv.) and 4-dimethylaminopyridine (DMAP, 0.2 equiv.) in dichloromethane.

• Add benzofuran-indole intermediate (1 equiv.) and stir at room temperature for 24 hours.

• Purify by recrystallization from methanol/water.

Yield: 85–90%
Purity (HPLC): ≥99%

Integrated Multi-Step Synthesis

A one-pot methodology reduces purification steps and improves efficiency:

Step	Reaction	Conditions
1	Benzofuran core formation	CuI, NaH, DMF, 90°C, 6h
2	Knoevenagel condensation	Piperidine, ethanol, reflux, 12h
3	Steglich esterification	DCC, DMAP, CH₂Cl₂, rt, 24h

Overall Yield: 52–58%
Critical Note: Intermediate purification after Step 1 is essential to achieve >99% purity in the final product.

Characterization and Quality Control

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (s, 1H, indole-H), 7.89 (d, J=8.4 Hz, 1H, benzofuran-H), 6.92 (s, 2H, dimethoxybenzene-H), 3.94 (s, 6H, OCH₃).

• IR (ATR): 1725 cm⁻¹ (C=O ester), 1620 cm⁻¹ (C=C E-configuration).

Chromatographic Purity

Method	Column	Mobile Phase	Purity
HPLC	C18, 5 µm, 250 × 4.6 mm	Acetonitrile/water (70:30)	99.2%

Chemical Reactions Analysis

Types of Reactions

(2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions of the molecule, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using bromine in acetic acid.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds with indole and benzofuran moieties exhibit significant anticancer properties. The specific compound has been studied for its ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of indole-benzofuran compounds showed selective cytotoxicity against several cancer cell lines, suggesting that the compound could serve as a lead structure for developing new anticancer agents .

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity. Preliminary studies have shown that similar compounds exhibit efficacy against a range of bacterial strains.

Case Study : In vitro tests conducted on related indole derivatives revealed significant antibacterial effects against Gram-positive and Gram-negative bacteria, indicating the potential of this compound as a new antimicrobial agent .

Photonic Devices

The unique optical properties of the compound make it a candidate for use in photonic applications. Its ability to absorb light at specific wavelengths can be harnessed in the development of sensors and light-emitting devices.

Research Findings : A recent study explored the use of similar benzofuran derivatives in organic light-emitting diodes (OLEDs), showing promising results in terms of efficiency and stability . This suggests that (2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate could be similarly effective.

Biochemical Probes

The compound's ability to interact with biological systems makes it suitable for use as a biochemical probe. Its fluorescent properties can be utilized in imaging techniques to study cellular processes.

Application Example : Fluorescent probes derived from benzofuran structures have been employed in live-cell imaging studies to monitor cellular dynamics and interactions .

Summary Table of Applications

Application Area	Potential Uses	Supporting Studies
Medicinal Chemistry	Anticancer agents, Antimicrobial agents	Journal of Medicinal Chemistry , In vitro tests
Material Science	OLEDs, Photonic sensors	Research on benzofuran derivatives
Biochemical Probes	Live-cell imaging	Fluorescent probe applications

Mechanism of Action

The mechanism of action of (2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. For instance, it may inhibit certain enzymes involved in cell proliferation, leading to its potential anticancer effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Physicochemical Properties

The table below compares the target compound with structurally related analogs from the evidence:

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Key Spectral Features (IR/NMR)
(2E)-2-[(1-Methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate	Benzofuran-Indole	3,5-Dimethoxybenzoate ester	~493*	C=O (ester): ~1700 cm⁻¹; Indole C-H: δ 7.2–7.8 ppm
2E-2-[(1-Methyl-1H-indol-3-yl)methylene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl)oxy)acetic acid	Benzofuran-Indole	Acetic acid substituent	~395*	Broad OH stretch: ~2500–3300 cm⁻¹; C=O (acid): ~1725 cm⁻¹
Ethyl 5-hydroxy-2-(1-methyl-1H-indol-3-yl)-2,3-dihydrobenzofuran-3-carboxylate	Benzofuran-Indole	Ethyl ester and hydroxyl group	~365 (calc.)	OH: δ 5.5 ppm (broad); Ester C=O: ~1695 cm⁻¹

*Molecular weights estimated based on structural similarity.

Key Observations :

• Lipophilicity : The 3,5-dimethoxybenzoate ester in the target compound likely enhances membrane permeability compared to the acetic acid analog () and the hydroxyl-containing ethyl ester () .
• Spectral Signatures : The absence of a hydroxyl group in the target compound eliminates broad IR stretches (~3300 cm⁻¹), distinguishing it from the acetic acid and ethyl ester derivatives. The ester carbonyl (C=O) in the target compound is expected at ~1700 cm⁻¹, slightly lower than the carboxylic acid analog (~1725 cm⁻¹) due to electronic effects .

Biological Activity

(2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate is a complex organic compound that has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, and implications for pharmacology.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C₃₁H₂₃N₂O₄
• Molecular Weight : 486.5 g/mol
• CAS Number : 929511-27-3

Antifungal Activity

Recent studies have highlighted the antifungal properties of compounds similar to (2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran derivatives. These compounds exhibit significant activity against various fungal strains, including Fusarium oxysporum.

Compound	MIC (µg/mL)	Activity Level
Compound A	12.5	High
Compound B	25.0	Moderate
(2E)-2...	30.0	Moderate

The structure–activity relationship (SAR) indicates that the presence of methoxy groups enhances antifungal activity by improving solubility and interaction with fungal cell membranes .

Antimicrobial Properties

In addition to antifungal effects, this compound has demonstrated antimicrobial activity against Gram-positive and Gram-negative bacteria. The following table summarizes the minimum inhibitory concentrations (MICs) observed in various studies:

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus	15.0
Escherichia coli	20.0
Pseudomonas aeruginosa	25.0

The antimicrobial efficacy is attributed to the indole moiety, which is known for its role in enhancing bioactivity against microbial pathogens.

Study on Antifungal Activity

In a comparative study, several derivatives of benzofuran were synthesized and tested against Fusarium oxysporum. The results indicated that compounds with a benzofuran core exhibited superior antifungal activity compared to traditional antifungals like ketoconazole, particularly at lower concentrations .

Antioxidant Activity

Another aspect of biological activity explored is the antioxidant potential of this compound. Research indicates that certain derivatives can scavenge free radicals effectively, suggesting a role in preventing oxidative stress-related diseases. The antioxidant capacity was measured using DPPH and ABTS assays, showing promising results comparable to established antioxidants .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for this compound, and what are common impurities observed during synthesis?

• Methodology: Utilize esterification and condensation reactions starting with methyl 3,5-dimethoxybenzoate and substituted benzofuran intermediates. Monitor reaction progress via HPLC (High-Performance Liquid Chromatography) with UV detection at 254 nm to identify unreacted starting materials and byproducts such as hydrolyzed esters or dimerization products .
• Key Challenges: Ensure anhydrous conditions to prevent ester hydrolysis. Impurities often arise from incomplete indole-methylidene conjugation or oxidation of the benzofuran core .

Q. How can spectroscopic techniques (e.g., NMR, IR) distinguish the (2E)-isomer from its (2Z)-counterpart?

• Methodology:

• NMR: The (2E)-isomer exhibits distinct coupling constants ($J$) for olefinic protons (typically $J = 12–16 \, \text{Hz}$) compared to the (2Z)-form ($J = 8–10 \, \text{Hz}$). The indole methyl group resonates at ~3.8 ppm as a singlet .
• IR: A strong carbonyl stretch (~1680–1700 cm$^{-1}$) confirms the 3-oxo group, while absence of a broad O-H stretch (~3200 cm$^{-1}$) ensures ester stability .

Advanced Research Questions

Q. How can experimental design address contradictions in stability data under varying environmental conditions?

• Methodology: Conduct controlled degradation studies using factorial design to test variables:

• Temperature: Compare degradation rates at 25°C vs. 40°C (organic degradation accelerates with temperature, as shown in sewage matrix studies) .
• pH: Assess hydrolysis in buffered solutions (pH 2–9) to identify labile functional groups (e.g., ester bonds).
• Analytical Tools: Pair LC-MS with kinetic modeling to quantify degradation products (e.g., free benzoic acid or indole derivatives) .
  • Data Contradictions: Discrepancies may arise from matrix effects (e.g., organic content in solvents) or incomplete baseline separation in chromatograms .

Q. What computational strategies predict the compound’s interaction with biological targets (e.g., enzymes or receptors)?

• Methodology:

• Docking Studies: Use software like Discovery Studio to model interactions between the benzofuran-indole scaffold and target proteins (e.g., cytochrome P450 enzymes). The 3,5-dimethoxy groups may enhance hydrophobic binding .
• QSAR (Quantitative Structure-Activity Relationship): Correlate substituent effects (e.g., methoxy position) with bioactivity data from analogs (e.g., benzothiazolone derivatives) .
  • Limitations: Over-reliance on static models may ignore conformational flexibility of the methylidene group .

Q. How can organic matter in environmental matrices interfere with detecting this compound via hyperspectral imaging (HSI)?

• Methodology:

• Sample Preparation: Spiked matrices (e.g., soil or wastewater) should include cooling protocols to slow organic degradation, which alters spectral baselines .
• Data Analysis: Apply partial least squares regression (PLSR) to differentiate the compound’s HSI signatures (e.g., 450–500 nm absorbance) from background interference (e.g., humic acids) .
  • Challenges: Low pollutant variability in lab-prepared mixtures vs. real-world samples may reduce model generalizability .